N-[3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide

• IUPAC Name: N-[3-[(4-ethoxy-3-nitrobenzoyl)carbamothioylamino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H18N4O6S/c1-2-30-17-9-8-13(11-16(17)25(28)29)19(26)24-21(32)23-15-6-3-5-14(12-15)22-20(27)18-7-4-10-31-18/h3-12H,2H2,1H3,(H,22,27)(H2,23,24,26,32)
• InChI Key: PWKPCYIWPJJYRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3)[N+](=O)[O-]
• Molecular Formula: C21H18N4O6S
• Molecular Weight: 454.5 g/mol

Description

N-[3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, commonly known as ENB-0040, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of thiol protease inhibitors and has shown promising results in the treatment of various diseases.

Mechanism of Action

ENB-0040 works by inhibiting the activity of thiol proteases, such as cathepsin K, which are enzymes that play a crucial role in the degradation of proteins. Cathepsin K is involved in the breakdown of collagen, which is a major component of bone tissue. By inhibiting the activity of cathepsin K, ENB-0040 can prevent the breakdown of collagen and promote bone formation, which can be beneficial in the treatment of osteoporosis.
Biochemical and Physiological Effects:
ENB-0040 has been shown to have several biochemical and physiological effects. It can promote bone formation, reduce bone resorption, and increase bone mineral density. ENB-0040 can also reduce the accumulation of glycosphingolipids in the body, which is beneficial in the treatment of Gaucher disease and Pompe disease.

Advantages and Limitations for Lab Experiments

ENB-0040 has several advantages for lab experiments. It is a potent inhibitor of thiol proteases and has shown promising results in preclinical studies. However, there are some limitations to the use of ENB-0040 in lab experiments. It is a complex molecule that requires expertise in organic chemistry for synthesis. It is also expensive and may not be accessible to all researchers.

Future Directions

There are several future directions for the research on ENB-0040. One of the areas of interest is the development of more efficient synthesis methods that can reduce the cost and increase the accessibility of ENB-0040. Another area of interest is the investigation of the potential therapeutic applications of ENB-0040 in other diseases, such as cancer and Alzheimer's disease. Further studies are also needed to determine the optimal dosage and duration of treatment for ENB-0040 in different diseases.

Synthesis Methods

The synthesis of ENB-0040 involves several steps, including the condensation of 4-ethoxy-3-nitrobenzoic acid with thiocarbohydrazide, followed by the reaction with 4-aminophenyl-2-furoic acid. The final product is obtained by acylation of the amino group with 4-nitrobenzoyl chloride. The synthesis of ENB-0040 is a complex process and requires expertise in organic chemistry.

Scientific Research Applications

ENB-0040 has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of diseases such as osteoporosis, Gaucher disease, and Pompe disease. ENB-0040 works by inhibiting the activity of thiol proteases, which are enzymes that play a crucial role in the degradation of proteins. By inhibiting these enzymes, ENB-0040 can prevent the breakdown of proteins and promote their accumulation in the body, which can be beneficial in the treatment of various diseases.